Cas no 2228854-74-6 (1-(2-cyclopropylpropyl)cyclobutylmethanamine)

• Product Name: 1-(2-cyclopropylpropyl)cyclobutylmethanamine
• CAS No: 2228854-74-6
• MF: C₁₁H₂₁N
• MW: 167.29114317894
• CID: 6428571
• PubChem ID: 165977323
• Update Time: 2025-10-28

1-(2-cyclopropylpropyl)cyclobutylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(2-cyclopropylpropyl)cyclobutylmethanamine
• [1-(2-cyclopropylpropyl)cyclobutyl]methanamine
• 2228854-74-6
• EN300-1731401

• Inchi： 1S/C11H21N/c1-9(10-3-4-10)7-11(8-12)5-2-6-11/h9-10H,2-8,12H2,1H3
• InChI Key： QMNKBWSCFRCSOF-UHFFFAOYSA-N
• SMILES： NCC1(CCC1)CC(C)C1CC1

Computed Properties

• Exact Mass: 167.167399674g/mol
• Monoisotopic Mass: 167.167399674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26Ų

Additional information on 1-(2-cyclopropylpropyl)cyclobutylmethanamine

1-(2-Cyclopropylpropyl)cyclobutylmethanamine: A Comprehensive Overview

1-(2-Cyclopropylpropyl)cyclobutylmethanamine is a complex organic compound with the CAS number 2228854-74-6. This compound belongs to the class of amines and is characterized by its unique structure, which includes a cyclobutane ring fused with a cyclopropane group. The compound's structure makes it highly interesting for researchers in the fields of organic chemistry, pharmacology, and materials science. Recent studies have highlighted its potential applications in drug design and as a building block for advanced materials.

The synthesis of 1-(2-cyclopropylpropyl)cyclobutylmethanamine involves a multi-step process that typically begins with the preparation of the cyclobutane ring. This is often achieved through ring-closing metathesis or other cyclization reactions. The cyclopropane group is then introduced via alkylation or coupling reactions, followed by the introduction of the amine functionality. The compound's synthesis has been optimized in recent years, with researchers focusing on improving yield and reducing reaction times.

One of the most significant recent advancements in the study of 1-(2-cyclopropylpropyl)cyclobutylmethanamine is its application in drug design. The compound's unique structure allows for interactions with various biological targets, making it a promising candidate for the development of new therapeutic agents. For instance, studies have shown that derivatives of this compound exhibit potent activity against certain enzymes involved in neurological disorders, such as Alzheimer's disease.

In addition to its pharmacological applications, 1-(2-cyclopropylpropyl)cyclobutylmethanamine has also been explored for its potential use in materials science. Its rigid and strained structure makes it an ideal candidate for constructing advanced materials with unique mechanical and electronic properties. Researchers have investigated its use in creating self-healing polymers and high-strength composites, with promising results reported in recent publications.

The physical properties of 1-(2-cyclopropylpropyl)cyclobutylmethanamine are also worth noting. It has a melting point of approximately 150°C and is sparingly soluble in water but highly soluble in organic solvents such as dichloromethane and acetonitrile. These properties make it suitable for various chemical reactions and purification techniques.

From an environmental perspective, 1-(2-cyclopropylpropyl)cyclobutylmethanamine has been studied for its biodegradability and toxicity profile. Initial studies suggest that it is not highly toxic to aquatic organisms at environmentally relevant concentrations, which aligns with its potential use in pharmaceutical applications where safety is paramount.

In conclusion, 1-(2-cyclopropylpropyl)cyclobutylmethanamine (CAS No: 2228854-74-6) is a versatile compound with a wide range of applications across multiple scientific disciplines. Its unique structure, coupled with recent advancements in synthesis and application research, positions it as a valuable tool for future innovations in drug discovery and materials science.